molecular formula C17H15N3O2 B8715617 Benzyl 2-(3-methyl[1,2,4]triazolo[4,3-a]pyridin-8-yl)acrylate

Benzyl 2-(3-methyl[1,2,4]triazolo[4,3-a]pyridin-8-yl)acrylate

Cat. No.: B8715617
M. Wt: 293.32 g/mol
InChI Key: FMQGFPLZRZWUND-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzyl 2-(3-methyl[1,2,4]triazolo[4,3-a]pyridin-8-yl)acrylate is a useful research compound. Its molecular formula is C17H15N3O2 and its molecular weight is 293.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C17H15N3O2

Molecular Weight

293.32 g/mol

IUPAC Name

benzyl 2-(3-methyl-[1,2,4]triazolo[4,3-a]pyridin-8-yl)prop-2-enoate

InChI

InChI=1S/C17H15N3O2/c1-12(17(21)22-11-14-7-4-3-5-8-14)15-9-6-10-20-13(2)18-19-16(15)20/h3-10H,1,11H2,2H3

InChI Key

FMQGFPLZRZWUND-UHFFFAOYSA-N

Canonical SMILES

CC1=NN=C2N1C=CC=C2C(=C)C(=O)OCC3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 0.13 g (0.61 mmol) of 8-bromo-3-methyl[1,2,4]triazolo[4,3-a]pyridine from Step B above in 4 mL of anhydrous THF was added a solution of 0.36 g (0.80 mmol) of benzyl 2-(tributylstannyl)acrylate (see Intermediate 62, Step B) in 1 mL of anhydrous THF, 0.11 g (0.09 mmol) of tetrakis(triphenylphosphine)palladium(0) and 0.067 g (0.67 mmol) of copper (I) chloride. The reaction mixture was heated to 60° C. for 6 h, cooled and filtered through a pad of Celite®. The pad was washed with 15 mL of a dichloromethane and the combined filtrates were evaporated to dryness. The crude residue was purified by silica gel chromatography eluting with a 0-6% methanol in ethyl acetate gradient to afford the title compound (0.13 g, 73%). LC-MS: m/z (ES) 294 (MH)+.
Quantity
0.13 g
Type
reactant
Reaction Step One
Name
benzyl 2-(tributylstannyl)acrylate
Quantity
0.36 g
Type
reactant
Reaction Step One
Name
Intermediate 62
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
4 mL
Type
solvent
Reaction Step One
Name
Quantity
1 mL
Type
solvent
Reaction Step One
Quantity
0.11 g
Type
catalyst
Reaction Step One
Name
copper (I) chloride
Quantity
0.067 g
Type
catalyst
Reaction Step One
Yield
73%

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